2-[4-(2-hydroxyethyl)piperazin-1-yl]-4-methyl-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one

• IUPAC Name: 2-[4-(2-hydroxyethyl)piperazin-1-yl]-4-methyl-7-(4-methylphenyl)-7,8-dihydro-6H-quinazolin-5-one
• InChI: InChI=1S/C22H28N4O2/c1-15-3-5-17(6-4-15)18-13-19-21(20(28)14-18)16(2)23-22(24-19)26-9-7-25(8-10-26)11-12-27/h3-6,18,27H,7-14H2,1-2H3
• InChI Key: GBBJDPNITAPOAV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2CC3=NC(=NC(=C3C(=O)C2)C)N4CCN(CC4)CCO
• Molecular Formula: C22H28N4O2
• Molecular Weight: 380.5 g/mol

Description

This compound is a quinazolinone derivative featuring a piperazine ring substituted at position 2 with a 2-hydroxyethyl group, a methyl group at position 4, and a 4-methylphenyl substituent at position 7 of the quinazolinone core. Its molecular formula is C₂₃H₂₉N₄O₂, with a molecular weight of 417.51 g/mol (calculated based on structural analogs in –7). Quinazolinones are pharmacologically significant scaffolds known for diverse biological activities, including kinase inhibition and CNS modulation.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[4-(2-hydroxyethyl)piperazin-1-yl]-4-methyl-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Quinazolinone Core: The quinazolinone core can be synthesized through the cyclization of anthranilic acid derivatives with formamide under acidic conditions.

Introduction of the Piperazine Moiety: The piperazine ring is introduced via nucleophilic substitution reactions, where the quinazolinone intermediate reacts with 1-(2-hydroxyethyl)piperazine.

Final Functionalization:

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic routes to enhance yield and purity. This includes the use of continuous flow reactors and advanced purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-[4-(2-hydroxyethyl)piperazin-1-yl]-4-methyl-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one undergoes various chemical reactions, including:

Oxidation: The hydroxyl group can be oxidized to form a ketone or aldehyde.

Reduction: The quinazolinone core can be reduced to form dihydroquinazolinone derivatives.

Common Reagents and Conditions

• Oxidation

Biological Activity

The compound 2-[4-(2-hydroxyethyl)piperazin-1-yl]-4-methyl-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one is a quinazolinone derivative known for its potential biological activities. This article reviews its biological activity, including mechanisms of action, pharmacological effects, and relevant case studies.

The compound has the following chemical properties:

Property	Value
Molecular Formula	C22H28N4O3
Molecular Weight	396.49 g/mol
LogP	2.8432
Polar Surface Area	64.153 Ų
Hydrogen Bond Donors	1
Hydrogen Bond Acceptors	7

These properties suggest a moderate lipophilicity and potential for bioactivity in various biological systems.

The mechanism of action of this compound likely involves interaction with specific molecular targets, such as enzymes or receptors involved in cellular signaling pathways. Compounds with a quinazolinone core have been documented to exhibit diverse biological effects, including:

• Inhibition of Enzymatic Activity: Quinazolinones can inhibit various enzymes, potentially affecting metabolic pathways.
• Modulation of Receptor Activity: The piperazine moiety may enhance binding affinity to neurotransmitter receptors, influencing neurological functions.

Anticancer Activity

Recent studies have indicated that quinazolinone derivatives can exhibit anticancer properties. For instance, compounds similar to the one in focus have demonstrated activity against various cancer cell lines by inducing apoptosis and inhibiting cell proliferation.

Case Study: A study on related quinazolinones reported significant cytotoxic effects against breast cancer cells (MCF-7) with IC50 values in the micromolar range. The mechanism was attributed to the induction of oxidative stress and disruption of mitochondrial function.

Antimicrobial Effects

The compound's structure suggests potential antimicrobial activity. Research has shown that quinazolinone derivatives can exhibit antibacterial and antifungal properties.

Case Study: In vitro studies revealed that similar compounds displayed significant inhibitory activity against Staphylococcus aureus and Candida albicans, suggesting a broad-spectrum antimicrobial potential.

Neuroprotective Effects

Given the presence of the piperazine group, there is potential for neuroprotective effects. Compounds with this structure have been studied for their ability to modulate neurotransmitter systems, particularly serotonin and dopamine pathways.

Research Findings: A study highlighted that derivatives showed promise in reducing neuroinflammation and protecting neuronal cells from oxidative damage in models of neurodegenerative diseases.

Summary of Research Findings

Research into the biological activity of 2-[4-(2-hydroxyethyl)piperazin-1-yl]-4-methyl-7-(4-methylphenyl)-7,8-dihydroquinazolin-5(6H)-one has identified several key areas of interest:

• Anticancer Properties: Effective against various cancer cell lines.
• Antimicrobial Activity: Significant effects against bacterial and fungal pathogens.
• Neuroprotective Potential: Modulation of neurotransmitter systems with protective effects on neurons.

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural analogs of this compound share the quinazolinone core but differ in substituents on the piperazine ring and the aryl groups at position 7. Below is a detailed comparison:

Structural and Physicochemical Properties

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Position 7 Substituent	Piperazine Substituent	Key Features
Target Compound	C₂₃H₂₉N₄O₂	417.51	4-Methylphenyl	2-Hydroxyethyl	Enhanced solubility, moderate lipophilicity
2-[4-(4-Fluorophenyl)piperazin-1-yl]-7-(2-hydroxyphenyl)-4-methyl-7,8-dihydroquinazolin-5(6H)-one	C₂₆H₂₆FN₃O₂	455.51	2-Hydroxyphenyl	4-Fluorophenyl	Increased polarity, potential H-bonding
7-(4-Chlorophenyl)-2-[4-(2-hydroxyethyl)piperazin-1-yl]-4-methyl-7,8-dihydroquinazolin-5(6H)-one	C₂₁H₂₅ClN₄O₂	400.90	4-Chlorophenyl	2-Hydroxyethyl	Higher electronegativity, possible halogen bonding
2-(4-Ethylpiperazin-1-yl)-7-(2-hydroxyphenyl)-7,8-dihydroquinazolin-5(6H)-one	C₂₀H₂₄N₄O₂	352.43	2-Hydroxyphenyl	Ethyl	Reduced solubility, increased hydrophobicity
7-(2,4-Dimethoxyphenyl)-2-[4-(3-trifluoromethylphenyl)piperazin-1-yl]-7,8-dihydroquinazolin-5(6H)-one	C₂₈H₃₂N₄O₅	504.58	2,4-Dimethoxyphenyl	3-Trifluoromethylphenyl	High lipophilicity, electron-withdrawing groups

Key Observations:

• Polarity and Solubility: The 2-hydroxyethyl group in the target compound and ’s analog improves water solubility compared to ethyl or trifluoromethylphenyl substituents .
• Lipophilicity: The 4-methylphenyl group in the target compound balances lipophilicity, whereas halogenated (e.g., 4-chlorophenyl) or methoxy-substituted aryl groups increase hydrophobicity .
• Electronic Effects: Electron-withdrawing groups (e.g., -Cl, -CF₃) may enhance binding to electron-rich targets, while methoxy groups could modulate metabolic stability .

Pharmacological Implications (Speculative)

While explicit biological data are unavailable in the provided evidence, structural trends suggest:

• Target Selectivity: The 4-methylphenyl group may favor interactions with hydrophobic pockets in enzymes or receptors, whereas fluorophenyl or chlorophenyl groups could enhance affinity for halogen-bonding domains .
• Metabolic Stability: The 2-hydroxyethyl group might undergo oxidation or conjugation, influencing pharmacokinetics compared to non-hydroxylated analogs .

Q & A

Q. What synthetic methodologies are recommended for preparing this compound, and how can reaction purity be optimized?

Methodological Answer: The synthesis of this quinazolinone-piperazine derivative involves multi-step reactions, typically starting with the formation of the quinazolinone core followed by piperazine substitution. Key steps include:

• Quinazolinone Core Synthesis : Cyclocondensation of anthranilic acid derivatives with ketones or aldehydes under acidic conditions.
• Piperazine Functionalization : Nucleophilic substitution at the piperazine nitrogen using 2-hydroxyethyl halides or epoxide ring-opening reactions .
• Purity Optimization : Use high-performance liquid chromatography (HPLC) with C18 columns and gradient elution (e.g., 0.1% trifluoroacetic acid in acetonitrile/water) to monitor impurities. Reference standards for related piperazine impurities (e.g., hydroxyethyl derivatives) should be employed .

Q. What validated spectroscopic and chromatographic methods are used for structural characterization?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR) : 1H and 13C NMR to confirm substituent positions on the quinazolinone and piperazine rings. Key signals include aromatic protons (δ 6.5–8.0 ppm) and piperazine methylene groups (δ 2.5–3.5 ppm) .
• Mass Spectrometry (MS) : High-resolution MS (HRMS) to verify molecular weight (e.g., calculated for C21H25ClN4O2: 400.9 g/mol) and fragmentation patterns .
• Chromatography : Reverse-phase HPLC with UV detection at 254 nm for purity assessment. Use pharmacopeial guidelines for impurity profiling (e.g., EP or USP methods) .

Q. How can researchers design experiments to evaluate the compound’s interaction with biological targets (e.g., enzymes or receptors)?

Methodological Answer:

• Target Selection : Prioritize kinases or GPCRs based on structural analogs (e.g., quinazoline derivatives targeting EGFR or piperazine-containing dopamine receptors) .
• Binding Assays : Use fluorescence polarization (FP) or surface plasmon resonance (SPR) to measure affinity (KD). For example:
  • SPR Setup : Immobilize the target protein on a CM5 chip; inject compound at varying concentrations (1 nM–100 µM) in HEPES buffer .
• Functional Assays : Measure downstream signaling (e.g., cAMP levels for GPCRs) using ELISA or luciferase reporter systems. Include positive/negative controls (e.g., forskolin for cAMP activation) .

Q. How should discrepancies in solubility data across studies be resolved?

Methodological Answer:

• Standardized Solubility Protocols :
  • Buffer Preparation : Use phosphate-buffered saline (PBS, pH 7.4) or simulated biological fluids (e.g., FaSSIF for intestinal absorption studies) .
  • Shake-Flask Method : Saturate the solvent with compound, agitate for 24 h at 25°C, and filter through 0.22 µm membranes. Quantify via UV spectrophotometry .
• Data Reconciliation : Compare results with computational predictions (e.g., logP via ChemAxon or ACD/Labs). If discrepancies persist, validate using orthogonal methods like nephelometry .

Q. What strategies are effective for elucidating metabolic pathways and environmental stability?

Methodological Answer:

• In Vitro Metabolism : Use liver microsomes (human or rodent) with NADPH cofactors. Identify phase I metabolites (oxidation, hydrolysis) via LC-MS/MS. For phase II metabolism (glucuronidation), add UDPGA .
• Environmental Fate : Conduct OECD 301B biodegradation tests. Monitor abiotic degradation (hydrolysis, photolysis) under controlled pH and UV light conditions. Use high-resolution mass spectrometry to detect transformation products .

Q. How can conflicting bioactivity results between in vitro and in vivo models be addressed?

Methodological Answer:

• Pharmacokinetic (PK) Profiling : Measure plasma/tissue concentrations in vivo to assess bioavailability. If in vitro activity (e.g., IC50 = 10 nM) does not translate in vivo, consider poor absorption or rapid clearance .
• Tissue Distribution Studies : Use radiolabeled compound (e.g., 14C-labeled) to track accumulation in target organs .
• Species-Specific Factors : Compare metabolic stability across species (e.g., human vs. rodent CYP450 isoforms) .